Cas no 1856974-56-5 (Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate)

Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate structure

1856974-56-5 structure

Product Name:Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate

CAS No:1856974-56-5

Molecular Formula:C₈H₁₂N₂O₂

Molecular Weight:168.193081855774

CID:4769447

PubChem ID:130835183

Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Properties

Names and Identifiers

- Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
- methyl 2-(1,5-dimethylpyrazol-4-yl)acetate
- SCHEMBL22083516
- MFCD32856637
- Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
- BS-46155
- D81641
- CS-0161679
- 1856974-56-5
- InChIKey： LOAOQSGPFMQMMV-UHFFFAOYSA-N
- Inchi： 1S/C8H12N2O2/c1-6-7(4-8(11)12-3)5-9-10(6)2/h5H,4H2,1-3H3
- SMILES： O(C)C(CC1C=NN(C)C=1C)=O

Computed Properties

Exact Mass: 168.089877630g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 168.089877630g/mol
Heavy Atom Count: 12
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 44.1

Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01KKMV-100mg	Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	100mg	$37.00	2024-06-18
Aaron	AR01KKV7-100mg	Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	100mg	$74.00
Chemenu	CM512632-250mg	Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	250mg	$94
eNovation Chemicals LLC	Y1233870-250mg	Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	250mg	$195	2024-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01208474-100mg	Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	100mg	￥295.0	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1232319-100mg	Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	100mg	￥421	2023-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PJ904-50mg	Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate	1856974-56-5	97%	50mg	200.0CNY

Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Related Literature

1. Tunnelling and barrier-less motions in the 2-fluoroethanol–water complex: a rotational spectroscopic and ab initio study†

Wenyuan Huang,Javix Thomas,Wolfgang Jäger,Yunjie Xu Phys. Chem. Chem. Phys., 2017,19, 12221-12228
2. Nafion supported molybdenum oxychloride: Recyclable catalyst for one-pot synthesis of nitrones via direct condensation/oxidation of primary amines and aldehydes using UHP as oxidant

Bhawan Singh,Suman L. Jain,Praveen K. Khatri,Bir Sain Green Chem., 2009,11, 1941-1944
3. The stereochemistry of two monoterpenoid diastereomers from Ferula dissecta†

Zhi-Qiang Wang,Chao Huang,Jian Huang,Hong-Ying Han,Guo-Yu Li,Jin-Hui Wang,Tie-Min Sun RSC Adv., 2014,4, 14373-14377
4. Extended phenothiazines: synthesis, photophysical and redox properties, and efficient photocatalytic oxidative coupling of amines†

Jun Zhou,Lijun Mao,Meng-Xiang Wu,Zhiyong Peng,Yiming Yang,Manfei Zhou,Xiao-Li Zhao,Xueliang Shi,Hai-Bo Yang Chem. Sci., 2022,13, 5252-5260
5. Solvothermal self-assembly of Cd2+ coordination polymers with supramolecular networks involving N-donor ligands and aromatic dicarboxylates: synthesis, crystal structure and photoluminescence studies†

Kamal Kumar Bisht Dalton Trans., 2017,46, 3623-3630
6. Techno-economic analysis of wind power integrated with both compressed air energy storage (CAES) and biomass gasification energy storage (BGES) for power generation

Chidiebere Diyoke,Mathew Aneke,Meihong Wang RSC Adv., 2018,8, 22004-22022
7. Manipulation of n → π* electronic transitions via implanting thiophene rings into two-dimensional carbon nitride nanosheets for efficient photocatalytic water purification†

Fengting He,Xiaoming Liu,Xiaoli Zhao,Jinqiang Zhang,Pei Dong,Yang Zhang,Chaocheng Zhao,Hongqi Sun,Xiaoguang Duan,Shaobin Wang,Shuaijun Wang J. Mater. Chem. A, 2022,10, 20559-20570
8. Reviews

Analyst, 1906,31, 171-172
9. Contents pages

Proc. Soc. Anal. Chem., 1972,9, X005-X006
10. Designer μ-oxo-bridged hypervalent iodine(iii) organocatalysts for greener oxidations†

Naoko Takenaga,Kei-ichiro Fukushima,Teruyoshi Uchiyama,Daishi Kato,Shiro Motoo,Hiromichi Fujioka,Yasuyuki Kita Chem. Commun., 2010,46, 7697-7699

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